clearfil SC-II

Specification

• CAS No.: 118057-75-3
• Molecular Formula: C11H19ClSi
• Molecular Weight: 0

Introduction

Chemical Properties and Composition

Clearfil SC-II is characterized as a resin composite dental material. While detailed information about its specific formulation is limited in the available research, its use as a negative control in studies evaluating antibacterial dental materials indicates it is a conventional resin composite without inherent antimicrobial properties. In one identified study, researchers used Clearfil SC-II as a base material, creating experimental variants by incorporating antibacterial agents such as Zeomic-AM10D, suggesting it serves as a well-characterized standard composite platform.

Clinical Applications

Table 1: Clinical Evaluation of Clearfil SC-II in Pediatric Patients

Study Parameter	Details
Patient Population	121 children (age 2-10 years) at university hospital; 53 children (age 2-8 years) at general practitioners' clinics
Total Cavities Treated	451 (343 university hospital; 108 general practitioners' clinics)
Material Used	Clearfil SC-II (Kuraray)
Observation Period	1-33 months post-treatment
Evaluation Criteria	Marginal adaptation, fracture resistance, retention, wear resistance, discoloration, recurrent caries, pulpal involvement

Clearfil SC-II has served as a reference material in dental research, particularly in studies investigating enhanced dental materials. Its role in these contexts is summarized in Table 2:

Table 2: Research Applications of Clearfil SC-II

Research Context	Role of Clearfil SC-II	Finding
Antibacterial dental materials	Negative control	Used as baseline for comparison with antibacterial composites
Modification with antibacterial agents	Base material	Modified with Zeomic-AM10D to study antibacterial effects
Marginal sealing properties	Test material	Evaluated for marginal closure capabilities
Low viscosity composite evaluation	Clinical material	Assessed in pediatric dental applications

Experimental Studies and Modifications

Researchers have explored various applications and modifications of Clearfil SC-II in laboratory settings. One significant study by Syafiuddin et al. examined the bacteriological and mechanical properties of the material when modified with antibacterial fillers. The research demonstrated that Clearfil SC-II could serve as an effective base for antibacterial modifications, potentially expanding its clinical utility.

In another experimental application, Igarashi et al. used Clearfil SC-II in a scanning electron microscopic investigation examining the relationship between acid-proof dentin layers and bond strength. The research highlighted the material's utility in fundamental dental materials science investigations.

Table 3: Documented Modification of Clearfil SC-II

Base Material	Modification	Purpose
Clearfil SC-II	Addition of Apacider	Introduction of antibacterial properties
Clearfil SC-II	Addition of Zeomic-AM10D	Enhanced antibacterial effect comparison

Clinical Performance

The clinical performance of Clearfil SC-II has been documented in dental literature, particularly in pediatric applications. The material has been evaluated for key performance parameters including:

• Marginal adaptation (spacing or stepped abrasion in marginal regions)

• Structural integrity (fracture, loss)

• Wear resistance (attrition)

• Color stability (discoloration)

• Biological response (recurrent caries, pulpal involvement)

In laboratory investigations, Clearfil SC-II has been utilized to examine fundamental principles of dental materials science. In a study referenced in search result, researchers examined adhesion properties by pouring the resin composite over bonding agents in a tube. This methodological approach demonstrates how Clearfil SC-II serves as a representative resin composite in experimental protocols.

Comparative Context

While direct comparative data between Clearfil SC-II and other specific dental materials is limited in the available research, its classification as a conventional resin composite positions it within a well-established category of dental restorative materials. The development of modified versions containing antibacterial agents reflects broader research trends toward creating dental materials with additional therapeutic benefits beyond basic restorative function.

It should be noted that Clearfil SC-II appears distinct from other Clearfil products mentioned in the search results, such as Clearfil SE Bond and Clearfil SE Bond 2, which are dental adhesive systems rather than restorative composites. This indicates that the Clearfil brand encompasses a range of dental materials with different functions and applications.

Table 4: Positioning of Clearfil SC-II Within Dental Materials

Material Category	Representative Products	Primary Function	Distinguishing Features
Resin Composites	Clearfil SC-II	Restoration	Tooth-colored filling material
Self-Etching Adhesives	Clearfil SE Bond, Clearfil SE Bond 2	Bonding	Creates adhesive interface between tooth and restoration
Universal Adhesives	Clearfil Universal Bond Quick	Multi-purpose bonding	Versatile application modes
Modified Composites	Clearfil SC-II with antibacterial agents	Restoration with therapeutic effect	Additional biological activity